Cas no 1205748-72-6 (Tert-butyl 3-formyl-3-methylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-formyl-3-methylpyrrolidine-1-carboxylate
• CAS No: 1205748-72-6
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD14582389
• CID: 4577183
• PubChem ID: 75481477
• Update Time: 2025-11-05

Tert-butyl 3-formyl-3-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-formyl-3-methylpyrrolidine-1-carboxylate
• NE27799
• 3-Formyl-3-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• Tert-butyl 3-formyl-3-methylpyrrolidine-1-carboxylate

• MDL： MFCD14582389
• Inchi： 1S/C11H19NO3/c1-10(2,3)15-9(14)12-6-5-11(4,7-12)8-13/h8H,5-7H2,1-4H3
• InChI Key： WMUWPLWYXGELEE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C=O)(C)C1)=O

Computed Properties

• Exact Mass: 213.13649347 g/mol
• Monoisotopic Mass: 213.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.27
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 3-formyl-3-methylpyrrolidine-1-carboxylate

Market Research and Analysis of Tert-butyl 3-formyl-3-methylpyrrolidine-1-carboxylate (1205748-72-6)

Tert-butyl 3-formyl-3-methylpyrrolidine-1-carboxylate, identified by the CAS number 1205748-72-6, is a significant compound in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its potential applications in drug development, particularly in the design of bioactive molecules with specific therapeutic properties.

The global market for such specialized chemical compounds is driven by the increasing demand for innovative drugs and the need for efficient synthetic routes in pharmaceutical manufacturing. The compound's unique structure, featuring a pyrrolidine ring with a formyl group and a tert-butyl substituent, makes it a valuable intermediate in the synthesis of complex molecules. Its versatility allows it to be employed in various stages of drug discovery, including lead optimization and preclinical testing.

Recent studies have highlighted the compound's role in the development of novel therapeutics targeting specific biological pathways. For instance, its use as a building block in the synthesis of kinase inhibitors has shown promise in preclinical models. Additionally, its application in medicinal chemistry has been supported by advancements in synthetic methodologies, enabling higher yields and improved purity levels.

The market analysis reveals a growing interest from both academic institutions and pharmaceutical companies. Key players in the industry are investing heavily in research and development to harness the full potential of this compound. Moreover, the rise of contract research organizations (CROs) specializing in chemical synthesis has further facilitated access to this compound for researchers worldwide.

In terms of procurement, suppliers offering Tert-butyl 3-formyl-3-methylpyrrolidine-1-carboxylate must adhere to stringent quality control measures to meet the demands of both research and industrial applications. The compound's stability under various reaction conditions and its compatibility with modern analytical techniques further enhance its appeal in large-scale production processes.

Looking ahead, the demand for this compound is expected to grow as more applications emerge across diverse therapeutic areas. Collaborative efforts between academia and industry are likely to accelerate its translation into clinical settings. In conclusion, Tert-butyl 3-formyl-3-methylpyrrolidine-1-carboxylate (1205748-72-6) stands as a pivotal molecule in advancing chemical biology and pharmaceutical innovation, with significant implications for future drug development.